Cas no 50571-61-4 (N-2-Nitrophenylsulfenyl-L-leucine)

N-2-Nitrophenylsulfenyl-L-leucine is a protected derivative of L-leucine, featuring a 2-nitrophenylsulfenyl (Nps) group as an amine-protecting moiety. The Nps group offers selective deprotection under mild conditions, making it advantageous for peptide synthesis where orthogonal protection strategies are required. Its stability under acidic and basic conditions allows for compatibility with various coupling reagents and reaction environments. The compound is particularly useful in solid-phase peptide synthesis (SPPS) and fragment condensation, enabling precise control over sequential amino acid incorporation. The nitro group enhances the sulfenyl moiety's reactivity, facilitating efficient removal with thiolysis reagents. This derivative is valued for its reliability in complex peptide assembly and its role in minimizing side reactions.
N-2-Nitrophenylsulfenyl-L-leucine structure
50571-61-4 structure
Product Name:N-2-Nitrophenylsulfenyl-L-leucine
CAS No:50571-61-4
MF:C12H16N2O4S
MW:284.331441879272
MDL:MFCD00070577
CID:364623
PubChem ID:87573756
Update Time:2025-05-23

N-2-Nitrophenylsulfenyl-L-leucine Chemical and Physical Properties

Names and Identifiers

    • L-Leucine, N-[(2-nitrophenyl)thio]-
    • N-2-Nitrophenylsulfenyl-L-leucine
    • N-(2-Nitrophenylthio)-L-leucine
    • N-Nps-L-leucine
    • Nps-Leu-OH
    • o-nitrobenzenesulphenylleucine
    • N-(O-Nitrophenylthio)-l-leucine
    • OITRGNOZDXVYFU-VIFPVBQESA-N
    • N-(o-nitrophenylsulfenyl)-l-leucine
    • N-[(2-Nitrophenyl)sulfanyl]leucine #
    • N0415
    • (S)-4-methyl-2-(2-nitrophenylthioamino)pentanoic acid
    • CS-0201807
    • (2S)-4-methyl-2-[(2-nitrophenyl)sulfanylamino]pentanoic acid
    • AS-62258
    • 50571-61-4
    • AKOS027327099
    • D91702
    • 7685-67-8
    • (2S)-4-METHYL-2-{[(2-NITROPHENYL)SULFANYL]AMINO}PENTANOIC ACID
    • (S)-4-Methyl-2-(((2-nitrophenyl)thio)amino)pentanoic acid
    • SCHEMBL7336052
    • HY-W142021
    • DB-255584
    • MDL: MFCD00070577
    • Inchi: 1S/C12H16N2O4S/c1-8(2)7-9(12(15)16)13-19-11-6-4-3-5-10(11)14(17)18/h3-6,8-9,13H,7H2,1-2H3,(H,15,16)/t9-/m0/s1
    • InChI Key: OITRGNOZDXVYFU-VIFPVBQESA-N
    • SMILES: S(C1C=CC=CC=1[N+](=O)[O-])N[C@H](C(=O)O)CC(C)C

Computed Properties

  • Exact Mass: 284.08318
  • Monoisotopic Mass: 284.08307817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 120
  • XLogP3: 0.7

Experimental Properties

  • PSA: 92.47

N-2-Nitrophenylsulfenyl-L-leucine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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50571-61-4 99.0%(T)
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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¥833.40 2022-09-01
TRC
N926843-10mg
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$ 50.00 2022-06-02
TRC
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Key Organics Ltd
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£713.00 2025-02-08
eNovation Chemicals LLC
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1PlusChem
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